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Compound of Interest

Compound Name: 1-Chloro-3-methoxypropane

Cat. No.: B029878 Get Quote

Essential Safety and Handling Guide for 1-Chloro-3-
methoxypropane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1-Chloro-3-methoxypropane (CAS No. 36215-07-3) in a

laboratory setting. It is intended for researchers, scientists, and professionals in drug

development to ensure safe and compliant laboratory practices.

Quantitative Safety Data
A summary of the key quantitative safety and physical properties of 1-Chloro-3-
methoxypropane is presented below for quick reference and risk assessment.
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Property Value Citation(s)

Molecular Formula C₄H₉ClO [1][2]

Molecular Weight 108.57 g/mol

Appearance Colorless transparent liquid [2]

Density 0.966 - 1.0 g/cm³ at 20°C [1][2]

Boiling Point 99 - 114 °C [2]

Melting Point < -70 °C

Flash Point 18 - 28 °C [2]

Vapor Pressure 44.0 mmHg at 25°C [1]

Autoignition Temperature 205 °C

Purity ≥ 98.0% (GC)

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure to 1-
Chloro-3-methoxypropane.[3] Personnel should be thoroughly trained in the proper use,

removal, and disposal of all PPE.

Hand Protection: Wear chemically resistant gloves. Butyl rubber or neoprene gloves are

recommended for handling chlorinated compounds.[3][4] Always inspect gloves for tears or

punctures before use and replace them immediately if contaminated.[3]

Eye and Face Protection: Chemical splash goggles are required at all times.[3] When there

is a significant risk of splashing, a face shield must be worn in addition to goggles.[5]

Skin and Body Protection: A flame-resistant lab coat is mandatory.[6] For procedures with a

higher risk of splashes or spills, a chemically resistant apron should be worn over the lab

coat.[3] Long pants and closed-toe shoes are required in the laboratory at all times.[3][7]

Respiratory Protection: All handling of 1-Chloro-3-methoxypropane must be conducted in a

certified chemical fume hood to prevent the inhalation of vapors.[7][8]
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Operational Plan: Handling and Use
Adherence to a strict operational plan is crucial for minimizing the risk of exposure and

ensuring a safe laboratory environment.

Preparation and Precautionary Measures
Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for

1-Chloro-3-methoxypropane.[7]

Work Area: All manipulations of 1-Chloro-3-methoxypropane must be performed within a

properly functioning chemical fume hood.[6][8]

Eliminate Ignition Sources: This compound is highly flammable.[9] Ensure that the work area

is free of open flames, sparks, and hot surfaces.[8][10] Use spark-free equipment.[10]

Spill Kit: Ensure a spill kit appropriate for flammable and halogenated organic liquids is

readily accessible.

Handling the Chemical
Weighing and Transferring: Conduct all weighing and transferring operations within the

chemical fume hood.[8] Use a disposable weighing boat to prevent contamination. When

transferring, slowly add the chemical to avoid splashing.

Heating: Do not heat 1-Chloro-3-methoxypropane with an open flame.[8] Use a heating

mantle, oil bath, or other controlled heating source.

Grounding: When transferring from a metal container, ensure that the container is properly

grounded to prevent the buildup of static electricity.[6][10]

Post-Handling Procedures
Decontamination: Wipe down the work surface in the fume hood with an appropriate solvent

(e.g., 70% ethanol) followed by soap and water.[3] Dispose of all cleaning materials as

hazardous waste.[3]
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PPE Removal: Carefully remove gloves and other disposable PPE to avoid skin

contamination.[3] Dispose of them in the designated hazardous waste container.[3]

Hand Washing: Thoroughly wash hands with soap and water after removing PPE.[3]

Disposal Plan
Proper disposal of 1-Chloro-3-methoxypropane and its contaminated waste is critical to

ensure environmental protection and regulatory compliance.

Waste Segregation: 1-Chloro-3-methoxypropane is a halogenated organic compound.[11]

It must be collected in a designated, properly labeled, and sealed hazardous waste container

for halogenated organic waste.[11][12][13] Do not mix with non-halogenated waste.[13][14]

Container Labeling: The waste container must be clearly labeled as "Hazardous Waste,"

"Halogenated Organic Waste," and list "1-Chloro-3-methoxypropane" as a component.[12]

[14]

Contaminated Materials: All materials that have come into contact with 1-Chloro-3-
methoxypropane, including gloves, weighing boats, and cleaning materials, must be

disposed of as hazardous waste in the same designated container.[7]

Storage of Waste: Store the hazardous waste container in a cool, dry, and well-ventilated

area, away from incompatible materials and ignition sources, until it is collected by

authorized personnel.[15]

Workflow for Safe Handling of 1-Chloro-3-
methoxypropane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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